Cas no 2789-88-0 (di-p-tolylacetylene)

di-p-tolylacetylene structure
di-p-tolylacetylene structure
Product Name:di-p-tolylacetylene
CAS No:2789-88-0
MF:C16H14
MW:206.282364368439
MDL:MFCD00010651
CID:914942
PubChem ID:520354
Update Time:2025-04-19

di-p-tolylacetylene Chemical and Physical Properties

Names and Identifiers

    • di-p-tolylacetylene
    • 1,2-bis(4-methylphenyl)acetylene
    • 1,2-bis[4-methylphenyl]ethyne
    • 1,2-di(4-methylphenyl)ethyne
    • 1,2-di-p-tolylethyne
    • bis(p-tolyl)acetylene
    • HMS553O18
    • SY353445
    • Maybridge1_004372
    • F72366
    • DTXSID10334323
    • OFDOCXDLDQXWIX-UHFFFAOYSA-N
    • AKOS000579211
    • InChI=1/C16H14/c1-13-3-7-15(8-4-13)11-12-16-9-5-14(2)6-10-16/h3-10H,1-2H
    • MFCD00010651
    • Bis(4-tolyl)acetylene
    • 4.4'-Dimethyltolan
    • BS-46320
    • 2789-88-0
    • 1-methyl-4-[2-(p-tolyl)-ethynyl]-benzene
    • 1-Methyl-4-[2-(4-methylphenyl)ethynyl]benzene
    • 1-Methyl-4-[(4-methylphenyl)ethynyl]benzene #
    • MDL: MFCD00010651
    • Inchi: 1S/C16H14/c1-13-3-7-15(8-4-13)11-12-16-9-5-14(2)6-10-16/h3-10H,1-2H3
    • InChI Key: OFDOCXDLDQXWIX-UHFFFAOYSA-N
    • SMILES: C1(C)C=CC(C#CC2C=CC(C)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 206.11000
  • Monoisotopic Mass: 206.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.70320

di-p-tolylacetylene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

di-p-tolylacetylene Pricemore >>

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di-p-tolylacetylene Production Method

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